1-(4-Methoxybenzyl)-3-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)urea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-(4-pyrrolidin-1-ylbut-2-ynyl)urea
• InChI: InChI=1S/C17H23N3O2/c1-22-16-8-6-15(7-9-16)14-19-17(21)18-10-2-3-11-20-12-4-5-13-20/h6-9H,4-5,10-14H2,1H3,(H2,18,19,21)
• InChI Key: TXLWGDPEAQCSGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NCC#CCN2CCCC2
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol

Description

1-(4-Methoxybenzyl)-3-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)urea, also known as MPBU, is a small molecule inhibitor that has been developed as a potential therapeutic agent for the treatment of various diseases. MPBU has gained significant attention from the scientific community due to its unique structure and potential applications in different fields.

Scientific Research Applications

Potential in Cancer Treatment and Neurodegenerative Disorders

• Cancer and Neurodegenerative Disorders: AR-A014418 has shown promising activities against cancer cells and neurodegenerative disorders. A study highlighted its synthesis for use as an internal standard in LC–MS analysis, which is crucial in pharmacokinetics studies related to drug absorption and distribution (Liang et al., 2020).

Natural Source Derivatives

• Derivatives from Natural Sources: Urea derivatives of AR-A014418 were isolated from the roots of Pentadiplandra brazzeana, indicating its presence and variation in natural sources (Tsopmo et al., 1999).

Role in Synthesis and Characterization

• Synthesis of Uridine Derivatives: The compound is used in the protection of uridine derivatives, a crucial step in synthesizing certain nucleosides. Its role in selective removal using ceric ammonium nitrate has been explored (Aeroschot et al., 1991).
• Chiral Pyrrolidine Synthesis: The compound has been used in the preparation of chiral pyrrolidines/pyrrolidinones, serving as a nitrogen protecting group and a chiral auxiliary (Suto et al., 1992).

Antiinflammatory and Analgesic Properties

• Antiinflammatory Activities: Research has shown its derivatives' potential as antiinflammatory/analgesic agents and as dual inhibitors of prostaglandin and leukotriene synthesis (Ikuta et al., 1987).

Photocatalytic Applications

• Photophysicochemical Properties: A study synthesized zinc(II) phthalocyanine derivatives with new benzenesulfonamide substituents, indicating its suitability for photocatalytic applications (Öncül et al., 2021).

Molecular Structure and Chemistry

• Crystal and Molecular Structure Analysis: The compound's derivatives have been used in crystallography to understand molecular structures better, as seen in a study on the rearrangement of a pentenyloxy derivatized pyridine ring (Zugenmaier, 2013).